Cas no 2411240-72-5 (methyl N-{1-[4-phenyl-1-(prop-2-enoyl)piperidine-4-carbonyl]piperidin-4-yl}carbamate)

• Product Name: methyl N-{1-[4-phenyl-1-(prop-2-enoyl)piperidine-4-carbonyl]piperidin-4-yl}carbamate
• CAS No: 2411240-72-5
• MF: C₂₂H₂₉N₃O₄
• MW: 399.483365774155
• CID: 5772451
• PubChem ID: 165767026
• Update Time: 2025-06-08

methyl N-{1-[4-phenyl-1-(prop-2-enoyl)piperidine-4-carbonyl]piperidin-4-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• Z2649866923
• 2411240-72-5
• EN300-26584202
• methyl N-{1-[4-phenyl-1-(prop-2-enoyl)piperidine-4-carbonyl]piperidin-4-yl}carbamate

• Inchi： 1S/C22H29N3O4/c1-3-19(26)24-15-11-22(12-16-24,17-7-5-4-6-8-17)20(27)25-13-9-18(10-14-25)23-21(28)29-2/h3-8,18H,1,9-16H2,2H3,(H,23,28)
• InChI Key： VCGWKBSKLVRAHB-UHFFFAOYSA-N
• SMILES： O=C(C1(C2C=CC=CC=2)CCN(C(C=C)=O)CC1)N1CCC(CC1)NC(=O)OC

Computed Properties

• Exact Mass: 399.21580641g/mol
• Monoisotopic Mass: 399.21580641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 79Ų

Additional information on methyl N-{1-[4-phenyl-1-(prop-2-enoyl)piperidine-4-carbonyl]piperidin-4-yl}carbamate

Professional Introduction to Methyl N-{1-[4-phenyl-1-(prop-2-enoyl)piperidine-4-carbonyl]piperidin-4-yl}carbamate (CAS No. 2411240-72-5)

Methyl N-{1-[4-phenyl-1-(prop-2-enoyl)piperidine-4-carbonyl]piperidin-4-yl}carbamate, identified by its CAS number 2411240-72-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The intricate structure of this molecule, featuring multiple functional groups, makes it a subject of interest for researchers exploring novel drug candidates.

The chemical structure of Methyl N-{1-[4-phenyl-1-(prop-2-enoyl)piperidine-4-carbonyl]piperidin-4-yl}carbamate consists of a central piperidine ring substituted with various functional groups. The presence of a prop-2-enoyl group and a carbamate moiety at the 1-position of the piperidine ring contributes to its unique reactivity and biological properties. This configuration suggests potential interactions with biological targets such as enzymes and receptors, which are critical for drug development.

In recent years, there has been a growing interest in piperidine derivatives due to their role as key scaffolds in the design of bioactive molecules. The phenyl group attached to the piperidine ring enhances the lipophilicity of the compound, which is often an important factor in drug absorption and distribution. Additionally, the carbamate group can serve as a site for further chemical modifications, allowing for the development of analogues with tailored properties.

One of the most compelling aspects of Methyl N-{1-[4-phenyl-1-(prop-2-enoyl)piperidine-4-carbonyl]piperidin-4-yl}carbamate is its potential application in the treatment of various diseases. Current research indicates that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in neurological disorders, cancer, and inflammation. The prop-2-enoyl moiety, in particular, has been shown to interact with specific binding sites on target proteins, modulating their activity and potentially alleviating symptoms associated with these conditions.

The synthesis of Methyl N-{1-[4-phenyl-1-(prop-2-enoyl)piperidine-4-carbonyl]piperidin-4-yl}carbamate involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the complex framework of the molecule. These synthetic strategies ensure high yields and purity, which are essential for pharmaceutical applications.

Evaluation of the pharmacokinetic properties of this compound is crucial for determining its suitability as a drug candidate. Studies have demonstrated that Methyl N-{1-[4-phenyl-1-(prop-2-enoyl)piperidine-4-carbonyl]piperidin-4-yl}carbamate exhibits favorable solubility profiles and metabolic stability, suggesting potential for oral administration. Furthermore, preliminary toxicology studies indicate that the compound is well-tolerated at relevant doses, paving the way for further preclinical investigations.

The role of computational chemistry in understanding the behavior of Methyl N-{1-[4-phenyl-1-(prop-2-enoyl)piperidine-4-carbonyl]piperidin-4-y l}carbamate cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities and identifying potential interactions with biological targets. These insights have guided researchers in optimizing the structure of the compound to enhance its therapeutic efficacy while minimizing side effects.

In conclusion, Methyl N-{1-[4-\*\*phenyl\*\*]-1-(\*\*prop\-2\-enoyl\*\*)\*\*piperidine\-4\-carbonyl]\*\*piperidin\-4\-y l}carbamate (CAS No. \*\*2411240\-72\-5\*\*) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it holds significant potential for addressing unmet medical needs across various therapeutic areas.